Cas no 5669-14-7 (2,2-Dimethyl-3-phenylpropanoic acid)

2,2-Dimethyl-3-phenylpropanoic acid Properties

Names and Identifiers

• 2,2-Dimethyl-3-phenylpropanoic acid
• 2,2-dimethyl-3-phenylpropionic acid
• 2,2-Dimethyl-3-phenyl-propionsaeure
• a,a-Dimethyl-benzenepropanoic acid
• Benzyldimethylacetic acid
• alpha,alpha-Dimethylhydrocinnamic acid
• alpha,alpha-Dimethylbenzenepropanoic acid
• Benzenepropanoic acid, alpha,alpha-dimethyl-
• BQHWATVEWGHHHF-UHFFFAOYSA-N
• HYDROCINNAMIC ACID, alpha,alpha-DIMETHYL-
• Benzenepropanoic acid, alpha,alpha-dimethyl- (9CI)
• 2,2-Dimethyl-3-phenylpropionicAcid
• SBB089434
• .beta.,.beta.-dimethylbenzenepropionic acid
• DA-04812
• 2,2-dimethyl-3-phenylpropanoicacid
• CCG-357597
• ALBB-029469
• MFCD01722147
• SCHEMBL517462
• F14643
• F2147-6114
• EN300-80388
• AKOS010876124
• SY045932
• 2 pound not2-Dimethyl-3-phenylpropanoic acid
• AQ-917/42754496
• CS-W001040
• Z995179618
• DTXSID90205249
• BRN 1943807
• 5669-14-7
• DS-1834
• AB92701
• 2,2-dimethyl-3-phenylpropanoic acid
• 2,2-Dimethyl-3-phenylpropionic acid
• +Expand

• MDL： MFCD01722147
• InChIKey： BQHWATVEWGHHHF-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-11(2,10(12)13)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,13)
• SMILES： O([H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 1943807

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.33990
• PSA: 37.30000
• Boiling Point: 288.3℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters